• Bz-rC Phosphoramidite
    • Cat. No.:
    • B049887
    • CAS No.:
    • 118380-84-0
    • Molecular Formula:
    • C52H66N5O9PSi
    • Molecular Weight:
    • 964.2 g/mol
    Description
    Bz-rC Phosphoramidite is a useful research compound. Its molecular formula is C52H66N5O9PSi and its molecular weight is 964.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Bz-rC Phosphoram...
  • DMT-2'O-Methyl-rC(tac) phosphoramidite
    • Cat. No.:
    • B574430
    • CAS No.:
    • Molecular Formula:
    • C52H64N5O10P
    • Molecular Weight:
    • 950.1 g/mol
    Description
    DMT-2'O-Methyl-rC(tac) phosphoramidite is a useful research compound. Its molecular formula is C52H64N5O10P and its molecular weight is 950.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
  • 5-Me-dC(Ac) amidite
    • Cat. No.:
    • B1459392
    • CAS No.:
    • Molecular Formula:
    • C42H52N5O8P
    • Molecular Weight:
    • 785.9 g/mol
    Description
    5-Me-dC(Ac) amidite is a useful research compound. Its molecular formula is C42H52N5O8P and its molecular weight is 785.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality 5-Me-dC(Ac) amidite ...
  • DMT-2'O-Methyl-rC(tac) phosphoramidite
    • Cat. No.:
    • B10861750
    • CAS No.:
    • Molecular Formula:
    • C52H64N5O10P
    • Molecular Weight:
    • 950.1 g/mol
    Description
    DMT-2'O-Methyl-rC(tac) phosphoramidite is a useful research compound. Its molecular formula is C52H64N5O10P and its molecular weight is 950.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
  • DMT-2'O-Methyl-rC(tac) phosphoramidite
    • Cat. No.:
    • B10861792
    • CAS No.:
    • Molecular Formula:
    • C52H64N5O10P
    • Molecular Weight:
    • 950.1 g/mol
    Description
    DMT-2'O-Methyl-rC(tac) phosphoramidite is a useful research compound. Its molecular formula is C52H64N5O10P and its molecular weight is 950.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality ...
  • 2'-Deoxy-5'-O-DMT-N4-Fmoc-5-methylcytidine 3'-CE-phosph...
    • Cat. No.:
    • B12094529
    • CAS No.:
    • Molecular Formula:
    • C55H60N5O9P
    • Molecular Weight:
    • 966.1 g/mol
    Description
    2'-Deoxy-5'-O-DMT-N4-Fmoc-5-methylcytidine 3'-CE-phosphoramidite is a useful research compound. Its molecular formula is C55H60N5O9P and its molecular weight is 966.1 g/mol. The purity is usually 95%.
    Bench...
  • DMTr-5-fluoro-2'-deoxycytidine-phosphoramidite
    • Cat. No.:
    • B12371415
    • CAS No.:
    • Molecular Formula:
    • C39H47FN5O7P
    • Molecular Weight:
    • 747.8 g/mol
    Description
    DMTr-5-fluoro-2'-deoxycytidine-phosphoramidite is a useful research compound. Its molecular formula is C39H47FN5O7P and its molecular weight is 747.8 g/mol. The purity is usually 95%.
    BenchChem offers high-...
  • DMTr-LNA-C(Bz)-3-CED-phosphoramidite
    • Cat. No.:
    • B12395101
    • CAS No.:
    • Molecular Formula:
    • C47H52N5O9P
    • Molecular Weight:
    • 861.9 g/mol
    Description
    DMTr-LNA-C(Bz)-3-CED-phosphoramidite is a useful research compound. Its molecular formula is C47H52N5O9P and its molecular weight is 861.9 g/mol. The purity is usually 95%.
    BenchChem offers high-quality DMT...
  • N4-Benzoyl-N-DMTr-morpholino-5-methylcytosine-5'-O-phos...
    • Cat. No.:
    • B15136976
    • CAS No.:
    • Molecular Formula:
    • C47H55N6O7P
    • Molecular Weight:
    • 846.9 g/mol
    Description
    N4-Benzoyl-N-DMTr-morpholino-5-methylcytosine-5'-O-phosphoramidite is a useful research compound. Its molecular formula is C47H55N6O7P and its molecular weight is 846.9 g/mol. The purity is usually 95%.
    Ben...
  • Ac-rC Phosphoramidite
    • Cat. No.:
    • B15600215
    • CAS No.:
    • Molecular Formula:
    • C47H64N5O9PSi
    • Molecular Weight:
    • 902.1 g/mol
    Description
    Ac-rC Phosphoramidite is a useful research compound. Its molecular formula is C47H64N5O9PSi and its molecular weight is 902.1 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Ac-rC Phosphoram...
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